3-Fluoro-2-[(2-fluorophenyl)methoxy]pyridine

• IUPAC Name: 3-fluoro-2-[(2-fluorophenyl)methoxy]pyridine
• InChI: InChI=1S/C12H9F2NO/c13-10-5-2-1-4-9(10)8-16-12-11(14)6-3-7-15-12/h1-7H,8H2
• InChI Key: CKOCNWBGGJKGCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(C=CC=N2)F)F
• Molecular Formula: C12H9F2NO
• Molecular Weight: 221.20 g/mol

Description

3-Fluoro-2-[(2-fluorophenyl)methoxy]pyridine, also known as F-18 FPEB, is a radiotracer used in positron emission tomography (PET) imaging. This compound binds to the metabotropic glutamate receptor 5 (mGluR5), which is involved in various physiological and pathological processes in the brain.

Scientific Research Applications

Kinase Inhibition and Molecular Interaction

3-Fluoro-2-[(2-fluorophenyl)methoxy]pyridine and its derivatives have been identified as potent inhibitors in various kinase-related studies. For instance, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides were found to be effective Met kinase inhibitors. The substitution at the pyridine 3-position led to improved enzyme potency, and modifications at the pyridone 4-position enhanced aqueous solubility and kinase selectivity (Schroeder et al., 2009). Additionally, docking and quantitative structure–activity relationship studies were performed for related compounds complexed with c-Met kinase, revealing the orientations and preferred active conformations of these inhibitors, with predictive models generated for their inhibitory activities (Caballero et al., 2011).

Fluorescent Sensors and Imaging Agents

Compounds related to 3-Fluoro-2-[(2-fluorophenyl)methoxy]pyridine have also been synthesized and studied for their potential as fluorescent sensors and imaging agents. The synthesis of 2,6-bis(2-methoxyphenyl)dithiazolo[4,5-b:5′,4′-e]pyridine) was reported, exhibiting a ‘turn-off’ response to certain metal ions and a ratiometric response to protons, indicating potential as a sensor for water pollution by specific ions (Darabi et al., 2016). Furthermore, the synthesis and initial in vitro characterization of 6‐[18F]fluoro‐3‐(2(S)‐azetidinylmethoxy)pyridine, an analogue of a high-affinity nicotinic acetylcholine receptor ligand, were performed for potential use in neuroreceptor imaging (Koren et al., 2000).

Chemical Synthesis and Modification

The molecule and its derivatives have been subjects of various chemical synthesis and modification studies. For example, modification of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide was explored by replacing the acetamide group with alkylurea, which led to compounds with potent antiproliferative activities and lower acute oral toxicity, suggesting potential as effective anticancer agents with reduced toxicity (Wang et al., 2015).

Mechanism of Action

Target of Action

Fluoropyridines, a class of compounds to which this molecule belongs, are known for their interesting and unusual physical, chemical, and biological properties . They are often used in the synthesis of biologically active compounds .

Mode of Action

Fluoropyridines are generally less reactive than their chlorinated and brominated analogues due to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .

Biochemical Pathways

Fluoropyridines are often used in the synthesis of f 18 substituted pyridines for local radiotherapy of cancer and other biologically active compounds .

Result of Action

Fluoropyridines are known to have interesting and unusual physical, chemical, and biological properties .

Action Environment

The introduction of fluorine atoms into lead structures is a common modification in the search for new agricultural products with improved physical, biological, and environmental properties .